Cas no 1402652-24-7 (2-bromo-1-(3,5-dimethylisoxazol-4-yl)ethanone)

• Product Name: 2-bromo-1-(3,5-dimethylisoxazol-4-yl)ethanone
• CAS No: 1402652-24-7
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 2105037
• Update Time: 2023-11-19

2-bromo-1-(3,5-dimethylisoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,5-dimethylisoxazol-4-yl)ethanone
• JGIDYHKKMDVKKN-UHFFFAOYSA-N
• CID 88995965
• Ethanone, 2-bromo-1-(3,5-dimethyl-4-isoxazolyl)-
• 2-Bromo-1-(3,5-dimethyl-4-isoxazolyl)ethanone

• Inchi： 1S/C7H8BrNO2/c1-4-7(6(10)3-8)5(2)11-9-4/h3H2,1-2H3
• InChI Key： JGIDYHKKMDVKKN-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±35.0 °C(Predicted)
• pka: -2.93±0.28(Predicted)